Penicitide A

• Molecular Formula: C18H34O4
• Molecular Weight: 314.5 g/mol
• InChI: InChI=1S/C18H34O4/c1-13(10-14(2)8-9-15(3)19)6-4-5-7-17-11-16(20)12-18(21)22-17/h13-17,19-20H,4-12H2,1-3H3/t13?,14?,15-,16+,17+/m1/s1
• InChIKey: ATWGXAMVMZHCKK-JWRYVHENSA-N

Penicitide A: Baseline Characterization

Penicitide A (CAS 1338332-27-6) is a polyketide-derived secondary metabolite isolated from the marine-derived endophytic fungus Penicillium chrysogenum QEN-24S [1]. It is structurally defined by an α-tetrahydropyrone ring bearing a 10-hydroxy-5,7-dimethylundecyl side chain at the C-5 position, a substitution pattern not previously reported among natural products [1]. This unique molecular architecture distinguishes it from common in-class analogs and underpins its specific biological profile.

Unique Scaffold 10-hydroxy-5,7-dimethylundecyl C-5 substitution provides dereplication standard

Stereochemistry Five stereocenters confirmed by total synthesis for structure-defined studies

Dual Activity Antifungal and cytotoxicity probe for scaffold-associated bioactivity screening

• [1] Gao, S. S.; Li, X. M.; Du, F. Y.; Li, C. S.; Proksch, P.; Wang, B. G. Secondary metabolites from a marine-derived endophytic fungus Penicillium chrysogenum QEN-24S. Marine Drugs 2011, 9 (1), 59–70. View Source

Penicitide A: Generic Substitution Risks

Simple substitution with other marine polyketides or Penicillium-derived metabolites is not viable due to the profound impact of the C-5 side chain on biological activity. While compounds like penicimonoterpene (isolated from the same strain) exhibit potent antifungal activity, Penicitide A demonstrates a distinct cytotoxic profile against the HepG2 cell line [1]. Furthermore, the closely related analog Penicitide B, despite sharing the same core scaffold, lacks the specific 10-hydroxy substitution pattern, leading to a different, and in this context, less relevant bioactivity [1]. This functional divergence directly negates the possibility of generic, in-class substitution for studies focused on hepatic cytotoxicity or the specific molecular target of Penicitide A.

Penicitide A Unique C-5 10-hydroxy-5,7-dimethylundecyl chain

Penicitide B Additional C-7 hydroxyl alters physicochemical and biological properties; not interchangeable

Penicitide A Defined α-tetrahydropyrone with unique side chain

Other Penicillium polyketides Lack the C-5 substitution motif; structural mismatch may undermine reproducibility

Penicitide A Marine-derived polyketide with dual antifungal-cytotoxicity profile

Generic marine natural products Scaffold differences may shift bioactivity outcomes and cross-study comparability

• [1] Gao, S. S.; Li, X. M.; Du, F. Y.; Li, C. S.; Proksch, P.; Wang, B. G. Secondary metabolites from a marine-derived endophytic fungus Penicillium chrysogenum QEN-24S. Marine Drugs 2011, 9 (1), 59–70. View Source

Penicitide A: Comparative Evidence

Antifungal Activity vs. Penicimonoterpene

Penicitide A demonstrates a unique biological profile compared to penicimonoterpene, a co-isolated compound from the same fungal strain. While penicimonoterpene shows no reported activity against HepG2 cells, Penicitide A exhibits specific, moderate cytotoxic activity against this human hepatocellular carcinoma cell line [1].

Antifungal Activity

Head-to-head

Moderate inhibition vs Penicimonoterpene showing potent activity against Alternaria brassicae

Supports antifungal screening context; penicimonoterpene prioritized for potency

Dual culture test, visual growth endpoint; intra-study comparison

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Moderate cytotoxic activity
Comparator Or Baseline	Penicimonoterpene: No reported activity
Quantified Difference	Qualitative divergence in bioactivity profile
Conditions	Human hepatocellular liver carcinoma (HepG2) cell line

Why This Matters

This demonstrates functional selectivity within the same producing organism, meaning Penicitide A cannot be substituted by the more readily available or more potent antifungal penicimonoterpene for liver cancer research.

• [1] Gao, S. S.; Li, X. M.; Du, F. Y.; Li, C. S.; Proksch, P.; Wang, B. G. Secondary metabolites from a marine-derived endophytic fungus Penicillium chrysogenum QEN-24S. Marine Drugs 2011, 9 (1), 59–70. View Source

Unique C-5 Substitution Pattern

In a direct antifungal assay, Penicitide A showed moderate activity against the plant pathogen A. brassicae, whereas penicimonoterpene (Compound 5) displayed potent activity [1]. This difference is further supported by a second source which confirms penicimonoterpene's strong activity against A. brassicae [2].

Structural Novelty

Class-level

10-hydroxy-5,7-dimethylundecyl C-5 substitution not reported in any other natural product

Enables dereplication; unique scaffold standard

Class-level inference; literature review to 2010

Evidence Dimension	Antifungal activity
Target Compound Data	Moderate activity
Comparator Or Baseline	Penicimonoterpene: Potent activity
Quantified Difference	Qualitative difference in potency
Conditions	Assay against pathogen Alternaria brassicae

Why This Matters

For projects focused on antifungal drug discovery against A. brassicae, Penicitide A is not a suitable substitute for the more potent penicimonoterpene, but it may serve as a valuable tool to study structure-activity relationships and the basis for reduced potency.

• [1] Gao, S. S.; Li, X. M.; Du, F. Y.; Li, C. S.; Proksch, P.; Wang, B. G. Secondary metabolites from a marine-derived endophytic fungus Penicillium chrysogenum QEN-24S. Marine Drugs 2011, 9 (1), 59–70. View Source
• [2] Zhao, J. C.; et al. First total syntheses and antimicrobial evaluation of penicimonoterpene, a marine-derived monoterpenoid, and its various derivatives. Marine Drugs 2014, 12 (6), 3352-3370. View Source

Cytotoxicity Against HepG2 Cells

The absolute stereochemistry of Penicitide A, originally assigned based on spectroscopic methods, has been confirmed and validated through its first stereoselective total synthesis [1]. This chemical milestone establishes a definitive structural benchmark and provides access to a reliable, synthetic standard.

Cytotoxicity (HepG2)

Data to verify

Moderate activity reported, no IC50 quantified in original study

Reported cell-model response context

Dual-activity profile with antifungal; requires further quantitative validation

Evidence Dimension	Structural confirmation
Target Compound Data	Stereochemistry confirmed by total synthesis
Comparator Or Baseline	Original structural assignment based on spectroscopic methods
Quantified Difference	Qualitative confirmation of absolute configuration
Conditions	Total synthesis via Horner-Wadsworth-Emmons (HWE) olefination, Evans methylations, Crimmins acetate aldol reaction, and cross olefin metathesis

Why This Matters

The existence of a validated total synthesis route ensures a reliable, scalable supply of material with confirmed identity and purity, which is a critical consideration for long-term procurement and research reproducibility.

• [1] Saha, D.; et al. Total Synthesis and Stereochemical Assignment of Penicitide A. Organic Letters 2020, 22 (2), 570–574. View Source

Total Synthesis and Stereochemical Confirmation

While Penicitide A exhibits moderate cytotoxicity against HepG2 cells, other marine-derived polyketides have shown greater potency in the same cell line. For example, Saccharothrixone D demonstrates in vitro cytotoxic activity against HepG2 with an IC50 value of 7.5 µM [1]. This data helps contextualize Penicitide A's activity within the broader field of marine polyketides.

Synthetic Access

Supporting evidence

Total synthesis 2020, five stereocenters confirmed (C-3, C-5, C-10, C-12)

Enables synthetic procurement; stereochemistry resolved

Convergent route (HWE, Evans, metathesis); bench-scale feasible

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Moderate activity
Comparator Or Baseline	Saccharothrixone D: IC50 = 7.5 µM
Quantified Difference	Penicitide A's activity is qualitatively 'moderate', whereas Saccharothrixone D has a defined IC50 value of 7.5 µM.
Conditions	HepG2 cancer cell line

Why This Matters

This comparison illustrates that Penicitide A is not the most potent cytotoxic marine polyketide, but its unique scaffold and moderate activity may make it a more suitable candidate for research focused on mechanisms of action that are not solely dependent on high potency, or for use as a starting point for medicinal chemistry optimization.

• [1] Gan, M.; Liu, B.; Tan, Y.; Wang, Q.; Zhou, H.; He, H.; Ping, Y. Saccharothrixones A-D, Tetracenomycin-Type Polyketides from the Marine-Derived Actinomycete Saccharothrix sp. 10-10. Journal of Natural Products 2015, 78 (11), 2740–2745. View Source

Penicitide A: Application Scenarios

Marine Fungal Dereplication Standard

Penicitide A is the compound of choice for investigating structure-activity relationships (SAR) in HepG2 cells when a moderate cytotoxic effect is desired. Its activity is distinct from co-isolated compounds from the same source [1], allowing researchers to probe the specific molecular features responsible for its hepatic cell line activity. This scenario is particularly relevant for studies aimed at understanding the mechanism of action of α-tetrahydropyrone-containing polyketides.

Dual Antifungal-Cytotoxic Screening

In antifungal discovery programs targeting A. brassicae, Penicitide A serves as a valuable comparator tool. While penicimonoterpene from the same source exhibits potent activity [REFS-1, REFS-2], Penicitide A's moderate activity provides a baseline for understanding the structural determinants of potency. It can be used as a less active control in high-throughput screening campaigns or as a scaffold for semi-synthetic optimization to improve antifungal efficacy.

SAR of C-5 Substituted α-Tetrahydropyrones

The successful total synthesis of Penicitide A [3] provides a reliable route to obtain pure compound for medicinal chemistry studies. This enables the systematic exploration of its chemical space through the generation of analogs and derivatives. Researchers focused on the α-tetrahydropyrone scaffold can use Penicitide A as a lead compound for optimizing pharmacokinetic properties, reducing off-target effects, or improving potency against specific cancer cell lines.

Convergent Total Synthesis of Polyketides

Penicitide A is an essential probe for chemical ecology studies aimed at understanding the ecological role of secondary metabolites produced by Penicillium chrysogenum QEN-24S in its marine environment [1]. Its moderate antifungal and cytotoxic activities suggest a defensive role, and its procurement enables experiments to test this hypothesis, such as feeding assays with marine herbivores or competition studies with co-occurring microorganisms.

Application

Selection Property

Validation Focus

Marine Fungal Dereplication Standard

Unique C-5 substitution pattern

MS- and NMR-based dereplication workflows for Penicillium extracts

Dual Antifungal-Cytotoxic Screening

Dual-activity polyketide scaffold

Alternaria brassicae antifungal and HepG2 cytotoxicity endpoints

SAR of C-5 Substituted α-Tetrahydropyrones

Matched pair with Penicitide B

Side-chain dihydroxylation effects on bioactivity

Convergent Total Synthesis of Polyketides

Published total synthesis route

Synthetic methodology benchmarking and stereochemical calibration

• [1] Gao, S. S.; Li, X. M.; Du, F. Y.; Li, C. S.; Proksch, P.; Wang, B. G. Secondary metabolites from a marine-derived endophytic fungus Penicillium chrysogenum QEN-24S. Marine Drugs 2011, 9 (1), 59–70. View Source
• [2] Zhao, J. C.; et al. First total syntheses and antimicrobial evaluation of penicimonoterpene, a marine-derived monoterpenoid, and its various derivatives. Marine Drugs 2014, 12 (6), 3352-3370. View Source
• [3] Saha, D.; et al. Total Synthesis and Stereochemical Assignment of Penicitide A. Organic Letters 2020, 22 (2), 570–574. View Source